Cas no 1446001-76-8 ((R)-(3-Hydroxypyrrolidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone)

• Product Name: (R)-(3-Hydroxypyrrolidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone
• CAS No: 1446001-76-8
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 2093643
• PubChem ID: 66262246
• Update Time: 2025-09-27

(R)-(3-Hydroxypyrrolidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (R)-(3-Hydroxypyrrolidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone
• QLYXQTUXFAMVAL-SECBINFHSA-N
• 1446001-76-8
• AKOS015606200
• A1-51534
• ((R)-3-hydroxy-pyrrolidin-1-yl)-(tetrahydro-pyran-4-yl)-methanone
• SCHEMBL15052678

• MDL： MFCD21734117
• Inchi： 1S/C10H17NO3/c12-9-1-4-11(7-9)10(13)8-2-5-14-6-3-8/h8-9,12H,1-7H2/t9-/m1/s1
• InChI Key： QLYXQTUXFAMVAL-SECBINFHSA-N
• SMILES： O1CCC(CC1)C(N1CC[C@H](C1)O)=O

Computed Properties

• Exact Mass: 199.12084340Da
• Monoisotopic Mass: 199.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on (R)-(3-Hydroxypyrrolidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone

Introduction to (R)-(3-Hydroxypyrrolidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone (CAS No. 1446001-76-8)

(R)-(3-Hydroxypyrrolidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone (CAS No. 1446001-76-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as (R)-HPMP, is characterized by its unique structural features, including a hydroxypyrrolidine moiety and a tetrahydropyran ring, which contribute to its potential therapeutic applications.

The chiral nature of (R)-HPMP is crucial for its biological activity, as enantiomers can exhibit distinct pharmacological properties. The presence of the hydroxyl group in the pyrrolidine ring and the ketone functionality in the tetrahydropyran ring provide multiple sites for chemical modification, making this compound a versatile scaffold for drug discovery.

Recent studies have highlighted the potential of (R)-HPMP in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural motifs can modulate neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression and Parkinson's disease. The ability of (R)-HPMP to cross the blood-brain barrier further enhances its potential as a central nervous system (CNS) therapeutic agent.

In addition to its neurological applications, (R)-HPMP has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. These findings suggest that (R)-HPMP could be a promising candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (R)-HPMP is another important aspect that has been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, the compound's low toxicity profile in animal models supports its safety for further clinical evaluation.

Clinical trials are currently underway to assess the efficacy and safety of (R)-HPMP in various indications. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms without major adverse effects. These findings have generated considerable interest from both academic researchers and pharmaceutical companies, leading to increased investment in the development of this compound.

The synthesis of (R)-HPMP has also been optimized to improve yield and reduce costs. Various synthetic routes have been explored, including chiral catalysis and asymmetric synthesis methods. These advancements have made it possible to produce large quantities of high-purity material for preclinical and clinical studies.

In conclusion, (R)-(3-Hydroxypyrrolidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone (CAS No. 1446001-76-8) represents a promising compound with diverse therapeutic potential. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new applications and mechanisms of action, the future prospects for this compound appear highly promising.